Cas no 2034520-46-0 (3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide
• CAS No: 2034520-46-0
• MF: C₁₃H₁₆ClFN₄O₂S
• MW: 346.808143615723
• CID: 5336450
• Update Time: 2025-06-15

3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzenesulfonamide
• 3-chloro-4-fluoro-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]benzenesulfonamide
• 3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide

• Inchi： 1S/C13H16ClFN4O2S/c1-9(2)13(8-19-6-5-16-18-19)17-22(20,21)10-3-4-12(15)11(14)7-10/h3-7,9,13,17H,8H2,1-2H3
• InChI Key： SDDXWYKOTJKTGE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC(CN1C=CN=N1)C(C)C)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 459
• XLogP3: 2.4
• Topological Polar Surface Area: 85.3

Additional information on 3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide

Recent Advances in the Study of 3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide (CAS: 2034520-46-0)

The compound 3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide (CAS: 2034520-46-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique triazole and fluorinated benzene moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological targets. Studies have demonstrated that 3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide exhibits promising activity against a range of enzymes and receptors, including those involved in inflammatory and oncogenic pathways. The compound's ability to selectively inhibit these targets has been attributed to its unique structural features, which facilitate high-affinity binding and specificity.

In vitro and in vivo studies have further explored the compound's pharmacokinetic and pharmacodynamic profiles. For instance, recent findings indicate that 3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further development. Additionally, its low toxicity profile in preclinical models underscores its potential as a therapeutic agent.

One of the most notable applications of this compound lies in its potential as an anti-inflammatory agent. Research has shown that it effectively suppresses the production of pro-inflammatory cytokines by targeting key signaling pathways, such as NF-κB and MAPK. These findings suggest that 3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide could be developed into a novel treatment for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preliminary studies have revealed that it induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These effects are particularly pronounced in cells with high expression of specific oncogenic proteins, highlighting the compound's potential as a targeted therapy for certain malignancies.

Despite these promising findings, challenges remain in the development of 3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique pharmacological profile and versatility make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sciences.

In conclusion, the latest research on 3-chloro-4-fluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide (CAS: 2034520-46-0) underscores its potential as a multifunctional therapeutic agent. Continued investigation into its mechanisms of action, optimization of its chemical properties, and evaluation of its efficacy in clinical settings will be critical to realizing its full therapeutic potential.